(3S)-3-amino-3-(1,3-thiazol-2-yl)propanamide

• Molecular Formula: C6H9N3OS
• Molecular Weight: 171.22 g/mol
• IUPAC Name: (3S)-3-amino-3-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C6H9N3OS/c7-4(3-5(8)10)6-9-1-2-11-6/h1-2,4H,3,7H2,(H2,8,10)/t4-/m0/s1
• InChI Key: YYENZRBFQSMLJL-BYPYZUCNSA-N
• Isomeric SMILES: C1=CSC(=N1)[C@H](CC(=O)N)N
• Canonical SMILES: C1=CSC(=N1)C(CC(=O)N)N

Description

(3S)-3-Amino-3-(1,3-thiazol-2-yl)propanamide is a chiral small molecule characterized by a propanamide backbone substituted with a 1,3-thiazol-2-yl group at the β-position and an amino group at the α-carbon in the (S)-configuration. Its molecular formula is C₆H₉N₃OS, with a molecular weight of 171.22 g/mol (CAS: 1568121-41-4) . This compound is structurally related to several propanamide derivatives, which vary in substituents, stereochemistry, and heterocyclic moieties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-3-amino-3-(1,3-thiazol-2-yl)propanamide typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the reaction of α-haloketones with thiourea.

Introduction of the Amino Group: The amino group can be introduced via nucleophilic substitution reactions.

Formation of the Propanamide Moiety: The final step involves the formation of the propanamide group through amidation reactions.

Industrial Production Methods

Industrial production methods for (3S)-3-amino-3-(1,3-thiazol-2-yl)propanamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include continuous flow processes and the use of catalysts to enhance reaction rates.

Chemical Reactions Analysis

Types of Reactions

(3S)-3-amino-3-(1,3-thiazol-2-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides and acyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

(3S)-3-amino-3-(1,3-thiazol-2-yl)propanamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3S)-3-amino-3-(1,3-thiazol-2-yl)propanamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved in its mechanism of action may include signal transduction, metabolic pathways, and gene expression regulation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Key Features

The following table summarizes structural and physicochemical properties of (3S)-3-amino-3-(1,3-thiazol-2-yl)propanamide and analogous compounds:

Compound Name	Molecular Formula	Key Substituents/Modifications	Molecular Weight (g/mol)	Notable Properties	Reference
(3S)-3-Amino-3-(1,3-thiazol-2-yl)propanamide	C₆H₉N₃OS	Thiazol-2-yl, (S)-configuration	171.22	Chiral, potential enzyme inhibitor
3-Amino-N-(1,3-thiazol-2-yl)propanamide	C₆H₉N₃OS	Thiazol-2-yl, non-chiral	171.22	Similar structure, lacks stereocenter
8d: 3-{[5-(4-Methylphenyl)-oxadiazol-2-yl]sulfanyl}-N-(thiazol-2-yl)propanamide	C₁₅H₁₄N₄O₂S₂	Oxadiazole, 4-methylphenyl, sulfanyl linker	354.43	IC₅₀ = 1.878 mM (Alkaline Phosphatase)
(3S)-3-Amino-3-(2-chlorophenyl)propanamide HCl	C₉H₁₂Cl₂N₂O	2-Chlorophenyl, hydrochloride salt	235.11	Enhanced solubility, ionic form
(S)-3-Amino-3-(3-((R)-1-amino-2-hydroxyethyl)-oxadiazol-5-yl)propanamide	C₈H₁₄N₆O₂	Oxadiazole, hydroxyethyl, chiral centers	226.24	Multifunctional substituents

Alkaline Phosphatase Inhibition

Compounds with a thiazole-oxadiazole-propanamide hybrid structure (e.g., 8d) exhibit significant inhibitory activity against alkaline phosphatase, with IC₅₀ values as low as 1.878 mM . The presence of a 4-methylphenyl group on the oxadiazole ring enhances activity compared to unsubstituted phenyl analogs (e.g., 8e, IC₅₀ = 2.341 mM), suggesting that electron-donating substituents at the para position improve target binding . In contrast, (3S)-3-amino-3-(1,3-thiazol-2-yl)propanamide lacks the oxadiazole-sulfanyl linker and aryl substituents, which may limit its inhibitory potency unless the thiazole itself directly engages with the enzyme active site.

Stereochemical Impact

The (S)-configuration in the target compound is critical for chiral recognition in biological systems. For example, hydrochloride salts of chiral propanamides (e.g., (3S)-3-amino-3-(2-chlorophenyl)propanamide HCl) demonstrate improved pharmacokinetic properties compared to racemic mixtures .

Physicochemical Properties

• Melting Points : Thiazole-propanamides typically exhibit melting points between 117–159°C , influenced by substituent polarity (e.g., 8h with a nitro group melts at 158–159°C) .
• Solubility : Hydrochloride salts (e.g., ) and hydroxyethyl-substituted derivatives (e.g., ) show enhanced aqueous solubility compared to neutral propanamides.